Cas no 60251-91-4 (Propanoic acid, 2-(4-fluorophenoxy)-, (S)-)
60251-91-4 structure
Product Name:Propanoic acid, 2-(4-fluorophenoxy)-, (S)-
CAS No:60251-91-4
MF:C9H9FO3
MW:184.164366483688
CID:498539
PubChem ID:7022539
Update Time:2025-04-19
Propanoic acid, 2-(4-fluorophenoxy)-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-(4-fluorophenoxy)-, (S)-
-
- Inchi: 1S/C9H9FO3/c1-6(9(11)12)13-8-4-2-7(10)3-5-8/h2-6H,1H3,(H,11,12)/t6-/m0/s1
- InChI Key: WIVLMXDHGGRLMP-LURJTMIESA-N
- SMILES: FC1C=CC(=CC=1)O[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 184.05357
- Monoisotopic Mass: 184.05357231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Propanoic acid, 2-(4-fluorophenoxy)-, (S)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
60251-91-4 (Propanoic acid, 2-(4-fluorophenoxy)-, (S)-) Related Products
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